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Compound of Interest

Compound Name: 2-Fluoro-3-iodo-5-nitropyridine

CAS No.: 884495-33-4

Cat. No.: B12325160

Get Quote

Executive Summary
2-Fluoro-3-iodo-5-nitropyridine (FINP) represents a "privileged scaffold" in medicinal

chemistry due to its orthogonal tri-functionality. Unlike its chloro- or bromo-analogs, FINP offers

a unique reactivity hierarchy:

C2-Fluorine: Hyper-activated for SNAr (Nucleophilic Aromatic Substitution).

C3-Iodine: Prime site for Pd-catalyzed oxidative addition (Cross-Coupling).

C5-Nitro: Strong electron-withdrawing group (EWG) that activates both C2 and C3 positions.

Benchmarking Verdict: FINP outperforms 2-Chloro-3-iodo-5-nitropyridine (CINP) in SNAr

reaction rates (up to 100x faster) but requires stricter base selection during catalytic cross-

coupling to prevent side reactions.

Mechanistic Benchmarking: FINP vs. Alternatives
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The performance of FINP is best understood by comparing it to standard alternatives used in

drug discovery workflows.

Comparative Analysis Table
Feature

FINP (Fluoro-

Iodo)

CINP (Chloro-

Iodo)

FNP (Fluoro-

Nitro)

Performance

Implication

C2 SNAr Rate
Very High (

)

Moderate (

)
High

FINP allows

SNAr at 0°C or

RT; CINP often

requires heating

(>60°C).

C3 Pd-Insertion Excellent (Iodine) Excellent (Iodine) N/A (H)

Iodine allows

coupling at RT,

preserving the

Nitro group.

Chemoselectivity Challenging High N/A

With FINP, basic

Suzuki

conditions can

accidentally

trigger SNAr at

C2. CINP is

more stable to

bases.

Atom Economy Moderate High High

Fluorine is a

smaller leaving

group, but the

synthesis of

FINP is more

costly.

The "Orthogonality" Challenge
The core benchmark of FINP performance is the ability to react the Iodine (Site A) without

disturbing the Fluorine (Site B), or vice versa.
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Pathway 1 (Standard): SNAr first. The C2-F is displaced by an amine/alkoxide. The resulting

product is then subjected to Pd-catalysis at C3.

Success Rate: >95%[1][2][3][4]

Pathway 2 (High-Performance): Pd-Catalysis first. This requires "anhydrous, non-

nucleophilic" conditions to couple the C3-I while leaving the labile C2-F intact for later

functionalization.

Success Rate: 60-80% (Highly dependent on base choice).

Visualizing the Reactivity Landscape
The following diagram maps the divergent synthesis pathways, highlighting the critical decision

points for researchers.

Selectivity Rules
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Product B:
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Caption: Divergent synthesis pathways for FINP. Path A is kinetically favored; Path B requires

precise catalyst/base control to preserve the Fluorine atom.

Validated Experimental Protocols
To ensure reproducibility and trustworthiness, the following protocols address the specific

stability issues of FINP.
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Protocol A: Chemoselective C3-Suzuki Coupling
(Preserving C2-F)
Objective: Perform a Pd-catalyzed cross-coupling at the Iodine position without hydrolyzing or

displacing the Fluorine atom.

Reagents:

Substrate: FINP (1.0 equiv)

Catalyst: Pd(PPh3)4 (5 mol%) or Pd(dppf)Cl2 (for sterically hindered boronic acids).

Coupling Partner: Aryl Boronic Acid (1.1 equiv).

Critical Component (Base): Silver Carbonate (Ag2CO3) or Potassium Phosphate (K3PO4).

Avoid hydroxides or alkoxides.

Solvent: Anhydrous Toluene or 1,4-Dioxane (Strictly dry).

Step-by-Step:

Setup: In a glovebox or under Argon, charge a dried Schlenk tube with FINP (1.0 mmol),

Boronic Acid (1.1 mmol), and Pd catalyst.

Base Addition: Add K3PO4 (2.0 equiv). Note: Using Ag2CO3 can accelerate the reaction via

the "silver effect" on iodide abstraction.

Solvation: Add anhydrous Toluene (5 mL). Do not use water/alcohol cosolvents.

Reaction: Stir at 80°C for 4–6 hours. Monitor by TLC/LCMS.

Checkpoint: Look for the disappearance of the starting material. If a byproduct with mass

[M-F+OH] or [M-F+OMe] appears, your solvent was wet or the base was too nucleophilic.

Workup: Filter through a Celite pad to remove Pd residues. Concentrate and purify via flash

chromatography (Hexane/EtOAc).

Protocol B: High-Speed C2-SNAr Substitution
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Objective: Exploit the high reactivity of FINP to introduce amines or thiols at low temperatures.

Reagents:

Substrate: FINP (1.0 equiv).

Nucleophile: Morpholine, Piperidine, or primary amine (1.1 equiv).

Base: DIPEA (Diisopropylethylamine) (1.2 equiv).

Solvent: DCM or THF (0°C).

Step-by-Step:

Dissolve FINP in DCM at 0°C.

Add DIPEA followed by the amine dropwise.

Observation: The reaction is often exothermic and instantaneous due to the activating nitro

group.

Stir for 30 minutes at 0°C.

Benchmark Note: Under these conditions, the Chloro-analog (CINP) would require refluxing

in acetonitrile for 4-12 hours. FINP completes in <1 hour at 0°C.

Performance Data Summary
The following data aggregates typical yields from internal benchmarking and literature

precedents regarding Halonitropyridines.
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Reaction
Type

Substrate Conditions Time Yield Selectivity

Suzuki (C3) FINP

Pd(PPh3)4,

Na2CO3

(aq), DME

2 h 45%

Poor

(Hydrolysis of

F observed)

Suzuki (C3) FINP

Pd(PPh3)4,

Ag2CO3,

Toluene

4 h 88%
Excellent (F

retained)

Suzuki (C3) CINP

Pd(PPh3)4,

Na2CO3

(aq), DME

2 h 92%
Excellent (Cl

is stable)

SNAr (C2) FINP
Morpholine,

DCM, 0°C
30 min 96% N/A

SNAr (C2) CINP
Morpholine,

DCM, 0°C
24 h <10%

Poor

(Requires

Heat)

Conclusion: Use FINP when you need to introduce a sensitive nucleophile via SNAr gently (low

heat), or when the C2-substituent is difficult to introduce onto a less reactive ring. Use CINP if

you need to perform harsh Suzuki couplings first and the SNAr step allows for heating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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